Cas no 750599-18-9 (4-(4-Fluorophenyl)-5-1-(Piperidin-1-Yl)Ethyl-4h-1,2,4-Triazole-3-Thiol)

4-(4-Fluorophenyl)-5-[1-(Piperidin-1-yl)ethyl]-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a 1,2,4-triazole core substituted with a fluorophenyl group and a piperidine-containing side chain. The presence of the thiol (-SH) functional group enhances its reactivity, making it a versatile intermediate in medicinal chemistry and pharmaceutical research. The fluorophenyl moiety contributes to improved metabolic stability and binding affinity in bioactive molecules, while the piperidineethyl substitution offers potential for modulating lipophilicity and pharmacokinetic properties. This compound is particularly valuable in the synthesis of novel therapeutic agents, including CNS-targeting drugs and enzyme inhibitors, due to its structural flexibility and ability to interact with diverse biological targets.
4-(4-Fluorophenyl)-5-1-(Piperidin-1-Yl)Ethyl-4h-1,2,4-Triazole-3-Thiol structure
750599-18-9 structure
Product Name:4-(4-Fluorophenyl)-5-1-(Piperidin-1-Yl)Ethyl-4h-1,2,4-Triazole-3-Thiol
CAS No:750599-18-9
MF:C15H19FN4S
MW:306.401564836502
CID:3106536
PubChem ID:4995910
Update Time:2025-06-25

4-(4-Fluorophenyl)-5-1-(Piperidin-1-Yl)Ethyl-4h-1,2,4-Triazole-3-Thiol Chemical and Physical Properties

Names and Identifiers

    • 4-(4-fluorophenyl)-5-(1-piperidin-1-ylethyl)-4H-1,2,4-triazole-3-thiol
    • 4-(4-Fluorophenyl)-2,4-dihydro-5-(1-(1-piperidinyl)ethyl)-3H-1,2,4-triazole-3-thione
    • 4-(4-fluorophenyl)-5-[1-(piperidin-1-yl)ethyl]-4H-1,2,4-triazole-3-thiol
    • CHEMBL1576053
    • 750599-18-9
    • 4-(4-Fluorophenyl)-2,4-dihydro-5-[1-(1-piperidinyl)ethyl]-3H-1,2,4-triazole-3-thione
    • AB00583526-02
    • SR-01000052944-1
    • SR-01000052944
    • HMS2722H07
    • EN300-08017
    • SMR000344187
    • DTXSID101128262
    • AKOS000117739
    • Z55928865
    • 4-(4-fluorophenyl)-3-(1-piperidin-1-ylethyl)-1H-1,2,4-triazole-5-thione
    • MLS000771079
    • 4-(4-Fluorophenyl)-5-1-(Piperidin-1-Yl)Ethyl-4h-1,2,4-Triazole-3-Thiol
    • Inchi: 1S/C15H19FN4S/c1-11(19-9-3-2-4-10-19)14-17-18-15(21)20(14)13-7-5-12(16)6-8-13/h5-8,11H,2-4,9-10H2,1H3,(H,18,21)
    • InChI Key: KNOGJOJWLPDNRE-UHFFFAOYSA-N
    • SMILES: S=C1NN=C(C(C)N2CCCCC2)N1C1C=CC(=CC=1)F

Computed Properties

  • Exact Mass: 306.13144596Da
  • Monoisotopic Mass: 306.13144596Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 414
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 63Ų

4-(4-Fluorophenyl)-5-1-(Piperidin-1-Yl)Ethyl-4h-1,2,4-Triazole-3-Thiol Pricemore >>

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Additional information on 4-(4-Fluorophenyl)-5-1-(Piperidin-1-Yl)Ethyl-4h-1,2,4-Triazole-3-Thiol

Introduction to Compound CAS No 750599-18-9: 4-(4-Fluorophenyl)-5-[1-(Piperidin-1-Yl)Ethyl]-4H-1,2,4-Triazole-3-Thiol

The compound with CAS No 750599-18-9, named 4-(4-fluorophenyl)-5-[1-(piperidin-1-y l)ethyl]-4H-1,2,4-triazole-3-thiol, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a triazole ring system, a fluorophenyl group, and a piperidine moiety. The combination of these functional groups makes it a promising candidate for drug development and material science applications.

Recent studies have highlighted the importance of triazole-based compounds in medicinal chemistry due to their ability to act as scaffolds for bioactive molecules. The presence of the fluorophenyl group in this compound adds electron-withdrawing properties, which can enhance the molecule's stability and bioavailability. Additionally, the piperidine moiety contributes to the molecule's flexibility and ability to interact with biological targets.

One of the most exciting developments involving this compound is its potential application in the field of antimicrobial agents. Researchers have found that triazole-containing compounds can exhibit potent activity against various bacterial and fungal strains. The fluorophenyl group in this compound may further enhance its antimicrobial properties by increasing its lipophilicity and penetration into microbial membranes.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The use of piperidine as a starting material allows for the formation of the triazole ring system under specific reaction conditions. This synthesis method has been optimized in recent studies to improve yield and purity, making it more feasible for large-scale production.

The pharmacokinetic properties of this compound have also been a focus of recent research. Studies indicate that the triazole ring system may influence the molecule's absorption and distribution within the body. The fluorophenyl group could play a role in modulating these properties, potentially leading to improved therapeutic outcomes.

Another area of interest is the potential use of this compound as a radioprotective agent. Preliminary studies suggest that triazole-based compounds may offer protection against radiation-induced damage by scavenging free radicals and reducing oxidative stress. The presence of the thiol group in this compound further supports its potential role in such applications.

In conclusion, CAS No 750599-18-9 represents a promising compound with diverse applications in medicinal chemistry and material science. Its unique structure, combining triazole, fluorophenyl, and piperidine moieties, makes it a valuable candidate for further research and development.

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